Cas no 115951-64-9 (3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- )

• Product Name: 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl-
• CAS No: 115951-64-9
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5251099
• Update Time: 2025-06-08

3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- (9CI)
• 2-Methyl-3H-imidazo[4,5-b]pyridine-7-carboxamide (ACI)
• 2-Methyl-1H-imidazo[4,5-b]pyridine-7-carboxamide
• 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl-

• Inchi： 1S/C8H8N4O/c1-4-11-6-5(7(9)13)2-3-10-8(6)12-4/h2-3H,1H3,(H2,9,13)(H,10,11,12)
• InChI Key： HTWJZQWEISUYFP-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(N=C(C)N2)N=CC=1)N

Additional information on 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl-

Professional Introduction to 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- (CAS No. 115951-64-9)

3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl-, identified by the CAS number 115951-64-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and pharmacological potential. The presence of a carboxamide functional group at the 7-position and a methyl substituent at the 2-position further enhances its chemical diversity and biological relevance, making it a valuable scaffold for drug discovery and development.

The imidazopyridine core is a privileged structure in medicinal chemistry, characterized by its ability to interact with various biological targets, including enzymes and receptors. This structural framework has been extensively explored in the design of compounds with therapeutic effects ranging from antiviral to anticancer applications. The specific modifications present in 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- contribute to its unique pharmacological profile, enabling it to exhibit distinct mechanisms of action compared to other imidazopyridine derivatives.

Recent advancements in computational chemistry and structure-based drug design have facilitated the optimization of imidazopyridine derivatives like 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl-. These methodologies leverage high-throughput virtual screening and molecular docking techniques to identify lead compounds with enhanced binding affinity and selectivity. Studies have demonstrated that the carboxamide moiety can serve as a critical pharmacophore for interactions with biological targets, while the methyl group at the 2-position can modulate solubility and metabolic stability.

In the context of contemporary pharmaceutical research, 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- has been investigated for its potential in addressing unmet medical needs. Notably, its structural features make it a promising candidate for developing novel therapeutics targeting inflammatory diseases and neurological disorders. Preclinical studies have highlighted its ability to modulate key signaling pathways involved in these conditions, suggesting a multifaceted therapeutic approach.

The synthesis of 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the imidazopyridine core efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the compound's structure for tailored biological activity.

The pharmacokinetic properties of 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- are another critical aspect of its development as a potential drug candidate. Research has focused on optimizing solubility, bioavailability, and metabolic stability to enhance its therapeutic efficacy. Formulations incorporating this compound have been tested in various delivery systems to improve its absorption and distribution within the body.

One of the most compelling aspects of 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- is its potential for further derivatization to create novel analogs with enhanced pharmacological properties. By systematically modifying substituents at different positions of the imidazopyridine core, chemists can explore a wide range of biological activities. This approach aligns with the growing trend in drug discovery towards structure-based design principles that leverage computational tools for rapid identification of lead compounds.

The role of 3H-Imidazo[4,5-b]pyridine-7-carboxamide, 2-methyl- in addressing specific therapeutic challenges has been further underscored by recent clinical trials. These trials have provided valuable insights into its safety profile and preliminary efficacy in treating conditions such as chronic inflammation and neurodegenerative diseases. The results have encouraged researchers to pursue further development efforts aimed at translating this compound into clinical applications.

In conclusion,3H-Imidazo[4,5-b]pyridine-7-carboxamide, (CAS No. 115951-64-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its investigation across multiple therapeutic areas highlights its versatility as a scaffold for drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the development of next-generation therapeutics that address complex diseases.